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Compound of Interest

Compound Name: Diallyl terephthalate

Cat. No.: B044613

An In-Depth Technical Guide to Diallyl Terephthalate

Abstract

Diallyl terephthalate (DAT) is an organic compound notable for its role as a monomer and
crosslinking agent in the synthesis of polymers.[1] Structurally, it is the diester of terephthalic
acid and allyl alcohol.[1] This document provides a comprehensive overview of the chemical
structure, physicochemical properties, synthesis, and applications of diallyl terephthalate, with
a focus on data relevant to researchers in the chemical and material sciences. While its primary
applications are in the plastics industry, this guide presents its core technical data for a broad
scientific audience.[1][2]

Chemical Structure and Identifiers

Diallyl terephthalate is a symmetrical molecule featuring a central 1,4-phenylene group (the
terephthalate moiety) to which two allyl ester groups are attached.[1][3]
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Synthesis of Diallyl Terephthalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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